Cas no 958716-87-5 (2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 958716-87-5
• MF: C₂₀H₁₉N₃O₄S
• MW: 397.447563409805
• CID: 6207703
• PubChem ID: 2160364
• Update Time: 2025-07-13

2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide
• 2-methoxy-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_512344
• 2-methoxy-N-(2-(4-methoxyphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000119560
• 2-methoxy-N-[2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• F0561-0474
• 958716-87-5
• AKOS024584054
• EU-0020978
• SR-01000119560-1

• Inchi： 1S/C20H19N3O4S/c1-26-14-9-7-13(8-10-14)23-19(16-11-28(25)12-17(16)22-23)21-20(24)15-5-3-4-6-18(15)27-2/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key： FVIXQGJTUQLBCN-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3C=CC=CC=3OC)=O)N(C3C=CC(=CC=3)OC)N=2)C1)=O

Computed Properties

• Exact Mass: 397.10962727g/mol
• Monoisotopic Mass: 397.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide

Introduction to 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 958716-87-5)

2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide, identified by its CAS number 958716-87-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused thieno[3,4-c]pyrazole scaffold, which is known for its potential biological activity and structural versatility. The presence of multiple functional groups, including methoxy substituents and an amide moiety, further enhances its chemical reactivity and pharmacological relevance.

The thieno[3,4-c]pyrazole core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. Recent studies have highlighted the importance of this scaffold in the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases, cancer, and infectious disorders. The specific arrangement of atoms in 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation.

One of the most striking features of this compound is its dual functionality. The methoxy groups at the 2-position and 4-position of the phenyl ring introduce hydrophobicity and electronic effects that can modulate binding interactions with biological targets. Additionally, the 5-oxo group in the thieno[3,4-c]pyrazole ring enhances electrophilicity, allowing for potential interactions with nucleophilic residues in proteins. The benzamide moiety at the 3-position further contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies using molecular dynamics simulations have revealed that 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide can effectively bind to enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may interact with cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory therapies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves key transformations such as cyclization reactions and functional group interconversions. Researchers have optimized these reactions to improve yield and purity, ensuring that subsequent biological evaluations are performed on high-quality material. The synthetic strategies employed here could serve as a model for the preparation of other structurally related compounds.

In terms of biological activity, 2-methoxy-N-2-(4-methoxyphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylenzamide has shown promise in preclinical studies. Initial assays have indicated potential effects on pathways relevant to cancer progression and inflammation. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. The compound's ability to modulate multiple targets makes it an attractive candidate for combination therapies.

The development of novel drug candidates often involves rigorous testing to assess safety and efficacy. In vitro studies have been conducted to evaluate the cytotoxicity and genotoxicity of CAS No. 958716-87-5, providing preliminary insights into its toxicological profile. These studies are crucial for determining whether the compound can proceed to clinical trials without posing significant risks to patients.

The role of thieno[3,4-c]pyrazole derivatives in medicinal chemistry continues to expand as new synthetic methods become available. Researchers are exploring ways to diversify the scaffold while maintaining or enhancing biological activity. The work on 2-methoxy-N-2-(4-methoxyphenyl)-5-oxyo-hydroxypyridine derivatives has provided valuable insights into how structural modifications can influence pharmacological outcomes.

The future directions for this compound include exploring its potential as an intermediate in more complex drug design strategies. Additionally, 95871687 - 5 may serve as a foundation for developing analogs with improved pharmacokinetic properties or enhanced target specificity. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.

In conclusion, CAS No 958716 - 87 - 5 represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activity . Its development underscores the importance of heterocyclic scaffolds like thienopyrazoles in drug discovery . As research progresses ,this compound has the potential to contribute valuable insights into therapeutic strategies for various diseases .